Cas no 120047-92-9 (Trisulfide, butylmethyl)

• Product Name: Trisulfide, butylmethyl
• CAS No: 120047-92-9
• MF: C₅H₁₂S₃
• MW: 168.343777656555
• CID: 222151
• PubChem ID: 189722
• Update Time: 2025-04-19

Trisulfide, butylmethyl Chemical and Physical Properties

Names and Identifiers

• Trisulfide, butylmethyl
• 1-(methyltrisulfanyl)butane
• Butyl methyl trisulfide
• trisulfane, 1-butyl-3-methyl-
• DTXSID10152665
• Butylmethyl trisulfide
• 120047-92-9
• UERQNAZBAUOZKO-UHFFFAOYSA-N

• Inchi： 1S/C5H12S3/c1-3-4-5-7-8-6-2/h3-5H2,1-2H3
• InChI Key： UERQNAZBAUOZKO-UHFFFAOYSA-N
• SMILES： S(CCCC)SSC

Computed Properties

• Exact Mass: 168.01026
• Monoisotopic Mass: 168.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 38.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 238.8°C at 760 mmHg
• Flash Point: 96.7°C
• Refractive Index: 1.556
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic trisulfides Organic trisulfides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic trisulfides